Cas no 59703-84-3 (Piperacillin sodium)

• Product Name: Piperacillin sodium
• CAS No: 59703-84-3
• MF: C₂₃H₂₆N₅NaO₇S
• MW: 539.536614894867
• MDL: MFCD00917471
• CID: 57465
• PubChem ID: 87560271
• Update Time: 2025-10-28

Piperacillin sodium Chemical and Physical Properties

Names and Identifiers

• piperacillin sodium salt
• Piperacillin Sodium
• Sodium piperacillin
• [2S-[2alpha,5alpha,6beta(S*)]]-6-[[[[(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid monosodium salt
• DSSTox_CID_28891
• DSSTox_RID_83159
• DSSTox_GSID_48965
• Tox21_113405
• Tox21_113405_1
• Piperacillin (sodium)
• Piperacillin (as sodium)
• Pentcillin (TN)
• Q-201585
• sodium (2S,5R,6R)-6-((R)-2-(4-ethyl-2,3-dioxopiperazine-
• D00466
• PIPERACILLIN SODIUM COMPONENT OF ZOSYN
• M98T69Q7HP
• Sodium (2S,5R,6R)-6-((R)-2-(4-ethyl-2,3-dioxo-1-piperazinecarboxamido)-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Sodium (2S,5R,6R)-6-[(R)-2-(4-ethyl-2,3-dioxo-1-piperazinecarboxamido)-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• EINECS 261-868-6
• Pipracil Sterile
• Sodium, Piperacillin
• C07361
• CCRIS 2591
• Monosodium Salt, Piperacillin
• PIPERACILLIN SODIUM [JAN]
• PIPERACILLIN SODIUM SALT [MI]
• ZOSYN COMPONENT PIPERACILLIN SODIUM
• Piperacillin sodium salt, analytical standard
• CS-4894
• Piperacillin sodium (USAN:USP:JAN)
• Monosodium (2S,5R,6R)-6-((2R)-2-((4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino)-2-phenylacetylamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Piperacillin Monosodium Salt
• HMS2097G12
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)phenylacetyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2alpha,5alpha,6beta(S*)))
• PIPERACILLIN SODIUM [VANDF]
• T 1220
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)phenylacetyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2alpha,5alpha,6beta(S*)))-
• SMR000058579
• CHEMBL1200820
• HMS3714G12
• MLS000069533
• Zosyn Sterile
• HMS1570G12
• T-1220
• sodium;(2S,5R,6R)-6-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CCG-220755
• WCMIIGXFCMNQDS-IDYPWDAWSA-M
• sodium 6beta-((2R)-2-((4-ethyl-2,3-dioxopiperazin-1-yl)carboxamido)-2-phenylacetamido)-2,2-dimethylpenam-3alpha-carboxylate
• PIPERACILLIN SODIUM [USP MONOGRAPH]
• CHEBI:8233
• HMS3259M09
• Pipracil (TN)
• Pipracil
• P1774
• Piperacillin sodium (JP17/USP)
• PIPERACILLIN SODIUM [USAN]
• sodium 6beta-{(2R)-2-[(4-ethyl-2,3-dioxopiperazin-1-yl)carboxamido]-2-phenylacetamido}-2,2-dimethylpenam-3alpha-carboxylate
• PIPERACILLIN SODIUM [WHO-DD]
• Sodium;(2S,5R,6R)-6-[[(2S)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• AKOS024464845
• Opera_ID_1140
• 1-carboxamido)-2-phenylacetamido)-3,3-dimethyl-
• PIPERACILLIN SODIUM [EP MONOGRAPH]
• Salt, Piperacillin Monosodium
• NC00477
• Pentcillin
• s4222
• NSC-757277
• Cl-227193
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((((4-ETHYL-2,3-DIOXO-1-PIPERAZINYL)CARBONYL)AMINO)PHENYLACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))
• UNII-M98T69Q7HP
• PIPERACILLIN SODIUM [ORANGE BOOK]
• DTXSID6048965
• Sodium (2S,5R,6R)-6-((R)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Penmalin
• Q27108010
• PIPERACILLIN SODIUM (USP MONOGRAPH)
• 59703-84-3
• NSC 757277
• HY-B1286
• MFCD00917471
• PIPERACILLIN SODIUM (EP MONOGRAPH)
• MLS002548888
• CL 227, 193
• SCHEMBL34180
• Prestwick_1028
• Cl227193
• DTXCID3028891
• 7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CL 227,193
• Piperacillin sodium [USAN:USP:JAN]
• CL 227193
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-, sodium salt (1:1), (2S,5R,6R)-
• Piperacillin sodium (JP18/USP)
• Piperacillin sodium

• MDL： MFCD00917471
• Inchi： 1S/C23H27N5O7S.Na/c1-4-26-10-11-27(19(32)18(26)31)22(35)25-13(12-8-6-5-7-9-12)16(29)24-14-17(30)28-15(21(33)34)23(2,3)36-20(14)28;/h5-9,13-15,20H,4,10-11H2,1-3H3,(H,24,29)(H,25,35)(H,33,34);/q;+1/p-1/t13-,14-,15+,20-;/m1./s1
• InChI Key： WCMIIGXFCMNQDS-IDYPWDAWSA-M
• SMILES： S1C(C)(C)[C@H](C(=O)[O-])N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)NC(N1C(C(N(CC)CC1)=O)=O)=O)=O)=O.[Na+]
• BRN： 5373920

Computed Properties

• Exact Mass: 539.14500
• Monoisotopic Mass: 539.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 989
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 185

Experimental Properties

• Color/Form: Not determined
• Density: ==
• Melting Point: 185°C(dec.)(lit.)
• Boiling Point: 707.1°C at 760 mmHg
• Flash Point: 381.4ºC
• Refractive Index: 180 ° (C=0.8, H2O)
• Solubility: H2O: 50 mg/mL, clear, colorless to faintly yellow
• Water Partition Coefficient: Soluble in ethanol, water and methanol.
• PSA: 184.56000
• LogP: -0.97950
• Merck: 7463
• Specific Rotation: +170° to +190° (C=0.8, H2O)

Piperacillin sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：2
• Hazard Category Code： R42/43
• Safety Instruction： S22-S36/37-S45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：XI0180000
• Hazardous Material Identification：
• Safety Term：S22;S36/37;S45
• Risk Phrases：R42/43
• Toxicity：LD50 in mice, rats, dogs, monkeys (g/kg): 5, 2.7, >6, >4 i.v. (Takai)
• Storage Condition：0-10°C
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on Piperacillin sodium

Piperacillin Sodium: A Comprehensive Overview

Piperacillin sodium, with the CAS number 59703-84-3, is a semi-synthetic β-lactam antibiotic belonging to the carbapenem class. It is widely used in clinical settings due to its broad spectrum of activity against various bacterial pathogens. This article provides an in-depth exploration of Piperacillin sodium, including its chemical properties, pharmacokinetics, clinical applications, and recent advancements in research.

The chemical structure of Piperacillin sodium is characterized by a β-lactam ring fused with a dihydrothiazine ring system. This unique structure contributes to its potent antibacterial activity and ability to inhibit penicillin-binding proteins (PBPs) in bacterial cells. The CAS number 59703-84-3 specifically refers to the sodium salt form of piperacillin, which enhances its solubility and bioavailability when administered intravenously or intramuscularly.

Recent studies have highlighted the effectiveness of Piperacillin sodium in treating infections caused by multidrug-resistant organisms (MDROs). For instance, research published in 2023 demonstrated that Piperacillin sodium combined with tazobactam exhibited significant activity against carbapenem-resistant Enterobacteriaceae (CRE) strains. This combination therapy has become a cornerstone in managing complex infections, particularly in intensive care units (ICUs) where the burden of antibiotic resistance is high.

In terms of pharmacokinetics, Piperacillin sodium is rapidly absorbed after parenteral administration, achieving high plasma concentrations within minutes. Its distribution is extensive, with good penetration into tissues and body fluids. The drug is primarily excreted unchanged in urine, making it particularly effective against urinary tract infections (UTIs). However, renal impairment may necessitate dose adjustments to prevent drug accumulation and toxicity.

The clinical applications of Piperacillin sodium are vast and include the treatment of respiratory tract infections, intra-abdominal infections, skin and soft tissue infections, and nosocomial pneumonia. Its broad spectrum of activity makes it a preferred choice for empiric therapy in critically ill patients where the causative pathogen is yet to be identified.

Emerging research has also focused on optimizing the delivery of Piperacillin sodium strong>. For example, innovative drug delivery systems such as liposomal formulations are being explored to enhance its efficacy while reducing systemic toxicity. These advancements aim to address challenges such as drug resistance and side effects associated with prolonged use.

In conclusion, Piperacillin sodium strong>, identified by the CAS number < strong >59703-84-3< / strong >, remains a critical component of modern antimicrobial therapy. Its versatility, broad spectrum of activity, and potential for further innovation position it as a vital tool in combating bacterial infections in an era marked by increasing antibiotic resistance.